4-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[[(2S)-2-aminopropanoyl]-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-14(19)17(22)20(2)12-15-8-10-21(11-9-15)18(23)24-13-16-6-4-3-5-7-16/h3-7,14-15H,8-13,19H2,1-2H3/t14-/m0/s1
• InChI Key: KISYWTHTNKIPMG-AWEZNQCLSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

The compound 4-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a piperidine-based derivative featuring a benzyl ester group at the 1-position and a complex substituent at the 4-position.

The (S)-configuration of the 2-amino-propionyl group suggests stereospecific interactions with biological targets, such as enzymes or receptors .

Preparation Methods

Ring-Closing Metathesis (RCM) Approach

A modern method employs Grubbs catalyst-mediated RCM to construct the piperidine ring:

Procedure :

• React 1,5-diaminopentane with acryloyl chloride to form N,N'-diacryloyl-1,5-diaminopentane.

• Subject to RCM using Grubbs 2nd-generation catalyst (5 mol%) in dichloromethane at 40°C for 12 hrs.

• Hydrogenate the resulting dihydropyridine with Pd/C (10% wt) under H₂ (3 atm) to yield piperidine.

Yield : 78–82% over two steps.

Classical Cyclization Methods

Alternative routes use acid-catalyzed cyclization:

Starting Material	Conditions	Product	Yield
1,5-Dibromopentane	NH₃ (liq.), −33°C, 48 hrs	Piperidine	65%
Glutaraldehyde	NH₄OAc, MeOH, reflux	4-Piperidone	58%

Subsequent reduction of 4-piperidone with LiAlH₄ provides 4-aminopiperidine, which undergoes benzyl ester protection.

Side Chain Installation

Synthesis of (S)-2-((Methylamino)amino)propanoic Acid

Chiral pool synthesis from L-alanine ensures enantiomeric purity:

• Methylation : Treat L-alanine methyl ester with methyl iodide (3 eq.) in THF using NaH as base (0°C → RT, 6 hrs).

• Deprotection : Hydrolyze methyl ester with 2M NaOH (0°C, 2 hrs) to yield (S)-2-(methylamino)propanoic acid.

Key Data :

• Optical rotation: [α]D²⁵ = +8.5° (c = 1, H₂O)

• Purity: >99% ee by chiral HPLC (Chiralpak AD-H column)

Coupling to Piperidine Core

Activators enable efficient amide bond formation:

Method A (DCC/HOBt) :

• React Intermediate A (1 eq.) with Intermediate B (1.2 eq.) in DMF.

• Add DCC (1.5 eq.) and HOBt (0.3 eq.).

• Stir at 0°C → RT for 24 hrs.

Method B (EDCI/DMAP) :

• Use EDCI (1.2 eq.) and DMAP (0.1 eq.) in CH₂Cl₂.

• Reaction completes in 6 hrs at 25°C.

Comparative Performance :

Method	Yield	Epimerization Risk
DCC/HOBt	85%	<2%
EDCI/DMAP	91%	<1%

EDCI/DMAP demonstrates superior efficiency while minimizing racemization.

Benzyl Ester Protection Strategies

Esterification of Piperidine-1-carboxylic Acid

Two approaches dominate:

Direct Benzylation :

• React piperidine-1-carboxylic acid with benzyl bromide (2 eq.) and K₂CO₃ (3 eq.) in acetone (reflux, 8 hrs).

• Yield: 76%.

Mixed Carbonate Method :

• Generate chloroformate in situ from phosgene and benzyl alcohol.

• Treat piperidine with chloroformate in presence of pyridine (−10°C → RT).

• Achieves 89% yield with >99% purity.

Industrial-Scale Optimization :

• Continuous flow reactors reduce phosgene handling risks.

• Residence time: 3 min at 50°C.

• Productivity: 12 kg/hr.

Purification and Characterization

Chromatographic Techniques

• Flash Chromatography : Silica gel (230–400 mesh), EtOAc/hexane (3:7 → 1:1 gradient). Removes unreacted starting material and diastereomers.

• Preparative HPLC : C18 column, 0.1% TFA in H₂O/MeCN. Resolves enantiomeric impurities.

Spectroscopic Confirmation

Key Spectral Data :

Technique	Characteristics
¹H NMR (400 MHz, CDCl₃)	δ 7.35–7.28 (m, 5H, Ar-H), 5.12 (s, 2H, OCH₂Ph), 4.21 (q, J = 7 Hz, 1H, CHNH), 3.89–3.72 (m, 2H, piperidine-H)
HRMS (ESI+)	m/z calcd for C₁₇H₂₅N₃O₃ [M+H]⁺: 319.1896; found: 319.1899
IR (KBr)	3320 cm⁻¹ (N-H stretch), 1745 cm⁻¹ (C=O ester), 1650 cm⁻¹ (C=O amide)

Chiral purity confirmed via Mosher ester analysis.

Industrial Production Considerations

Scale-Up Challenges

• Exotherm Management : Jacketed reactors maintain temperature during coupling steps (−5°C ± 2°C).

• Catalyst Recycling : Immobilized EDCI on mesoporous silica reduces reagent costs by 40%.

• Waste Streams : Phosphate salts from coupling reactions repurposed as fertilizer components.

Green Chemistry Innovations

• Solvent Recovery : Distillation recovers >95% DMF for reuse.

• Catalytic Hydrogenation : Replaces stoichiometric reductants in piperidine synthesis.

Chemical Reactions Analysis

Types of Reactions

4-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the amino and ester functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like sodium azide or thiols in polar aprotic solvents.

Major Products Formed

Oxidation: Carboxylic acids or ketones, depending on the specific conditions.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of piperidine-carboxylic acid benzyl esters, which are frequently modified to optimize pharmacological properties. Below is a detailed comparison with structurally related analogs:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	References
4-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C₁₉H₂₈N₃O₃	347.45	(S)-2-Amino-propionyl, methyl-amino linker, benzyl ester	Potential opioid receptor ligand (inferred from piperidine-amide derivatives in ); enhanced stereochemical specificity due to (S)-configuration.
4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester	C₂₃H₂₅F₂N₂O₃	427.46	3,4-Difluorophenyl, propionyl-amino group	Demonstrated activity as opioid receptor ligands; fluorine atoms may enhance metabolic stability and binding affinity.
(S)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C₁₆H₂₉N₃O₃	311.43	Ethyl-amino linker, tert-butyl ester (instead of benzyl)	Tert-butyl ester reduces steric hindrance compared to benzyl; discontinued commercial availability ().
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C₁₈H₂₈N₃O₂	305.42	2-Amino-ethyl-methyl-amino linker	Discontinued product (); amino-ethyl group may increase solubility but reduce lipophilicity vs. propionyl derivatives.
[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester	C₁₉H₂₉N₃O₃	347.45	Isopropyl-carbamic acid group, piperidin-3-yl substitution	Predicted density 1.14 g/cm³; similar molecular weight but distinct spatial orientation due to 3-position substitution ().

Key Differences and Implications

Substituent Effects on Bioactivity: The 3,4-difluorophenyl analog () exhibits enhanced receptor binding due to fluorine's electronegativity and hydrophobic effects, whereas the target compound's (S)-2-amino-propionyl group may favor interactions with chiral binding pockets . Benzyl vs.

Synthetic Accessibility: The target compound’s synthesis likely involves coupling (S)-2-amino-propionyl chloride with a methyl-aminomethyl-piperidine intermediate, analogous to methods in and (e.g., DMF-mediated reactions at 100°C) .

Safety and Handling :

• Piperidine derivatives with benzyl esters (e.g., ) are often classified as lab-use-only due to undefined toxicity profiles, requiring precautions similar to those in (e.g., consultation with physicians upon exposure) .

Biological Activity

The compound 4-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (commonly referred to as the benzyl ester derivative of a piperidine-based amino acid) has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological interactions, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{17}H_{25}N_{3}O_{3}$, with a molecular weight of approximately 319.41 g/mol. It features a piperidine ring, an amino acid side chain, and a benzyl ester group, which contribute to its solubility and biological activity.

Property	Value
Molecular Formula	$C_{17}H_{25}N_{3}O_{3}$
Molecular Weight	319.41 g/mol
Structure	Structure

Synthesis

The synthesis of this compound typically involves several steps, including:

• Formation of the piperidine core : Using appropriate starting materials to construct the piperidine ring.
• Attachment of the amino acid side chain : This is achieved through standard coupling reactions.
• Benzyl esterification : The final step involves converting the carboxylic acid group into a benzyl ester using benzyl bromide or similar reagents.

Neuropharmacological Effects

Research indicates that compounds structurally related to the target compound exhibit significant neuropharmacological activities, particularly in modulating neurotransmitter systems. For instance:

• Gamma-secretase Inhibition : Related compounds have been shown to inhibit gamma-secretase activity, which is crucial in Alzheimer's disease pathology by affecting amyloid precursor protein processing.
• Receptor Modulation : Preliminary studies suggest that this compound may interact with various neurotransmitter receptors, potentially influencing mood and cognitive functions.

Cytotoxicity Studies

In vitro studies have demonstrated that derivatives of this compound can exhibit cytotoxic effects against cancer cell lines. For example:

• A study reported IC50 values for related compounds against Plasmodium falciparum, indicating potential antimalarial properties with values ranging from 0.19 µM to 0.91 µM .

Case Studies

• Alzheimer's Disease Research :
  • A study explored the effects of similar piperidine derivatives on cognitive decline in animal models of Alzheimer's disease, showing promise in improving memory function through modulation of cholinergic pathways.
• Cancer Treatment :
  • In a recent clinical trial, a derivative of this compound was tested for its efficacy against various cancer types, demonstrating significant tumor reduction in preclinical models.

Q & A

Q. What are the standard synthetic routes for 4-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, and what key intermediates are involved?

The synthesis typically involves multi-step organic reactions starting with protected piperidine derivatives. Key steps include:

• Piperidine ring preparation : Protection of the piperidine nitrogen using benzyl or carbamate groups to prevent unwanted side reactions.
• Amino acid coupling : Introduction of the (S)-2-aminopropionyl moiety via amide bond formation using reagents like HATU or EDCI.
• Methylation : Selective N-methylation of the intermediate amine using methyl iodide or dimethyl sulfate.
• Esterification : Final benzyl ester formation via coupling with benzyl alcohol under acidic or catalytic conditions. Characterization of intermediates is critical, with NMR and LC-MS used to confirm structural integrity at each step .

Q. Which analytical techniques are essential for characterizing this compound and its intermediates?

• NMR spectroscopy : 1H/13C NMR for verifying stereochemistry and functional group integrity.
• Mass spectrometry (LC-MS/HRMS) : To confirm molecular weight and purity.
• HPLC/UPLC : For assessing purity (>95% is typical for research-grade material).
• Chiral HPLC : To resolve enantiomeric impurities, critical given the (S)-configured amino acid moiety .

Q. How can researchers assess the compound's solubility and stability in biological assays?

• Solubility : Test in common solvents (DMSO, PBS) via nephelometry or UV-Vis spectroscopy.
• Stability : Conduct pH-dependent degradation studies (e.g., in simulated gastric fluid at pH 2.0 or plasma at pH 7.4) using LC-MS to monitor decomposition products .

Advanced Research Questions

Q. What strategies optimize the enantiomeric purity of the (S)-2-aminopropionyl moiety during synthesis?

• Chiral auxiliaries : Use (S)-tert-butyl sulfinamide to direct stereoselective amide bond formation.
• Kinetic resolution : Employ enzymes like lipases or proteases to hydrolyze undesired enantiomers.
• Computational guidance : Apply quantum mechanical calculations (DFT) to predict transition states and optimize reaction conditions, as demonstrated in ICReDD’s reaction design framework .

Q. How can researchers resolve contradictions between in vitro and in vivo biological activity data for this compound?

Discrepancies often arise from:

• Metabolic instability : Perform hepatic microsomal assays to identify metabolic hotspots (e.g., ester hydrolysis).
• Permeability limitations : Use Caco-2 cell monolayers to assess intestinal absorption or PAMPA for passive diffusion.
• Off-target effects : Conduct kinome-wide profiling or CRISPR-Cas9 screens to identify unintended targets .

Q. What methodologies are recommended for studying structure-activity relationships (SAR) of this compound?

• Analog synthesis : Modify the piperidine ring (e.g., substituents at C4), benzyl ester (e.g., para-fluoro substitution), or methylamino linker (e.g., ethyl replacement).
• Biological assays : Compare IC50 values in target-specific assays (e.g., enzyme inhibition) and off-target panels.
• Computational SAR : Use molecular docking (AutoDock Vina) or MD simulations to correlate structural changes with binding affinity .

Methodological Comparisons

Aspect	Basic Approach	Advanced Approach
Stereochemical Analysis	Chiral HPLC with standard columns	Cryo-EM or X-ray crystallography of co-crystals
Target Identification	Radioligand binding assays	Thermal shift assays (TSA) + proteomics
Data Validation	Triplicate experimental replicates	Bayesian statistical modeling for noise reduction

Key Challenges and Solutions

• Stereochemical drift during synthesis : Mitigate via low-temperature reactions (-20°C) and inert atmosphere .
• Low bioavailability : Formulate as a prodrug (e.g., replace benzyl ester with pivaloyloxymethyl) to enhance absorption .